Cas no 1932548-35-0 (benzyl (1s,3s)-3-azidocyclobutane-1-carboxylate)

• Product Name: benzyl (1s,3s)-3-azidocyclobutane-1-carboxylate
• CAS No: 1932548-35-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD30493815
• CID: 5246919
• Update Time: 2025-11-01

benzyl (1s,3s)-3-azidocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-azido-, phenylmethyl ester, cis-
• benzyl (1s,3s)-3-azidocyclobutane-1-carboxylate

• MDL： MFCD30493815
• Inchi： 1S/C12H13N3O2/c13-15-14-11-6-10(7-11)12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2/t10-,11+
• InChI Key： XFJQEFMDTICDLK-PHIMTYICSA-N
• SMILES： C([C@H]1C[C@@H](N=[N+]=[N-])C1)(=O)OCC1C=CC=CC=1

Additional information on benzyl (1s,3s)-3-azidocyclobutane-1-carboxylate

Introduction to Benzyl (1S,3S)-3-Azidocyclobutane-1-Carboxylate (CAS No. 1932548-35-0)

Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate, identified by its CAS number 1932548-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by a cyclobutane ring substituted with an azide group and a benzyloxy carboxylate functionality. The unique stereochemistry of the cyclobutane ring, specifically the (1S,3S) configuration, contributes to its distinct chemical and biological properties, making it a valuable intermediate in the synthesis of complex molecules.

The benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate molecule exhibits a high degree of functional diversity, which is leveraged in various synthetic pathways. The presence of the azide group at the 3-position of the cyclobutane ring allows for subsequent transformations such as click chemistry reactions, where it can serve as a precursor for the formation of carbon-nitrogen bonds with other azide-containing compounds. This property is particularly useful in the construction of polycyclic structures and in the development of novel drug candidates.

The benzyloxy carboxylate moiety at the 1-position provides an additional site for chemical modification. This functionality can be hydrolyzed to yield a carboxylic acid or esterified to form amides, further expanding the synthetic possibilities. The combination of these reactive sites makes Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the application of stereodefined cycloalkanes in drug discovery. The stereochemistry of the cyclobutane ring in Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate plays a crucial role in determining its biological activity. Studies have shown that stereospecific compounds often exhibit enhanced selectivity and efficacy compared to their racemic counterparts. The (1S,3S) configuration is particularly significant as it mimics the natural conformation of certain biologically active molecules, thereby improving binding affinity and pharmacokinetic properties.

The pharmaceutical industry has been exploring novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The unique structural features of Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate make it an attractive candidate for designing new drugs. For instance, its ability to undergo click chemistry reactions has been exploited in the development of targeted drug delivery systems. These systems utilize azide-click reactions to conjugate therapeutic agents with imaging probes or targeting ligands, enabling precise delivery to disease sites.

Recent advancements in computational chemistry have also highlighted the potential of Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its therapeutic potential. Furthermore, its structural rigidity provides stability against metabolic degradation, ensuring prolonged biological activity.

The synthesis of complex pharmaceuticals often requires multi-step organic transformations. The availability of readily accessible intermediates like Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate significantly streamlines these processes. Its well-defined stereochemistry ensures high yields and purity during synthesis, reducing the need for costly purification steps. This efficiency is particularly important in industrial-scale production where cost-effectiveness and scalability are critical factors.

In conclusion, Benzyl (1S,3S)-3-azidocyclobutane-1-carboxylate (CAS No. 1932548-35-0) is a multifunctional compound with broad applications in pharmaceutical chemistry and biomedicine. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new synthetic strategies and biological applications, this compound is expected to play an increasingly important role in advancing therapeutic interventions for various diseases.